Cas no 2138201-09-7 (1-(but-3-en-1-yl)-1H-indol-4-amine)

1-(But-3-en-1-yl)-1H-indol-4-amine is a functionalized indole derivative featuring a reactive butenyl side chain at the N1 position and an amine group at the C4 position. This structural motif makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of the amine group allows for further derivatization, while the terminal alkene offers opportunities for cross-coupling or cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry research and the synthesis of biologically active compounds. The compound is typically handled under inert conditions to preserve its integrity.
1-(but-3-en-1-yl)-1H-indol-4-amine structure
2138201-09-7 structure
Product Name:1-(but-3-en-1-yl)-1H-indol-4-amine
CAS No:2138201-09-7
MF:C12H14N2
MW:186.252962589264
CID:6314592
PubChem ID:165471847
Update Time:2025-05-21

1-(but-3-en-1-yl)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(but-3-en-1-yl)-1H-indol-4-amine
    • EN300-1110814
    • 2138201-09-7
    • Inchi: 1S/C12H14N2/c1-2-3-8-14-9-7-10-11(13)5-4-6-12(10)14/h2,4-7,9H,1,3,8,13H2
    • InChI Key: OKBCBEJOKNNNEC-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C(=CC=CC1=2)N)CCC=C

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 31Ų

1-(but-3-en-1-yl)-1H-indol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110814-0.05g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1110814-0.1g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1110814-0.25g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1110814-0.5g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1110814-1.0g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7
1g
$1214.0 2023-06-10
Enamine
EN300-1110814-2.5g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1110814-5.0g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7
5g
$3520.0 2023-06-10
Enamine
EN300-1110814-10.0g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7
10g
$5221.0 2023-06-10
Enamine
EN300-1110814-1g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
1g
$770.0 2023-10-27
Enamine
EN300-1110814-5g
1-(but-3-en-1-yl)-1H-indol-4-amine
2138201-09-7 95%
5g
$2235.0 2023-10-27

Additional information on 1-(but-3-en-1-yl)-1H-indol-4-amine

1-(But-3-en-1-yl)-1H-indol-4-amine: A Comprehensive Overview

The compound with CAS No 2138201-09-7, commonly referred to as 1-(but-3-en-1-yl)-1H-indol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring an indole ring substituted with an amino group at the 4-position and a butenyl chain at the 1-position, contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of novel therapeutics targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The indole moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with multiple biological targets, such as enzymes, receptors, and ion channels. In the case of 1-(but-3-en-1-yl)-1H-indol-4-amine, the presence of the butenyl group introduces additional functional complexity, potentially enhancing its bioactivity or selectivity.

One of the most promising areas of research involving this compound is its potential role in anticancer therapy. Preclinical studies have demonstrated that certain indole derivatives exhibit cytotoxic effects against various cancer cell lines, often through mechanisms involving apoptosis induction or inhibition of key oncogenic pathways. While specific data on CAS No 2138201-09-7 are still emerging, its structural similarities to known bioactive indoles suggest that it may possess comparable or even superior anticancer properties.

In addition to its therapeutic potential, 1-(but-3-en-1-yl)-1H-indol-4-amine has also been explored for its applications in materials science. The molecule's conjugated system and ability to form stable complexes make it a candidate for use in advanced materials such as organic semiconductors or sensors. Researchers are particularly interested in leveraging its electronic properties for next-generation electronic devices.

From a synthetic perspective, the preparation of CAS No 2138201–09–7 involves a multi-step process that typically begins with the synthesis of the indole core followed by subsequent functionalization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, which is crucial for scaling up production if it were to enter commercial applications.

Furthermore, computational studies have provided valuable insights into the molecular interactions of indolamine derivatives. Using advanced molecular modeling techniques, scientists have been able to predict binding affinities to various protein targets, which can guide future experimental work and optimize the compound's bioavailability and efficacy.

In conclusion, CAS No 2138201–09–7 represents a compelling example of how structural modifications can enhance the functionality of indole-based compounds. With ongoing research exploring its biological activities, synthetic routes, and material properties, this molecule holds significant promise across multiple disciplines. As new findings emerge from both academic and industrial research settings, we can expect further elucidation of its potential applications and mechanisms of action.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.